![molecular formula C15H20Cl2N2O3 B1451545 1-(Chloroacetyl)-4-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)piperazine hydrochloride CAS No. 1177307-69-5](/img/structure/B1451545.png)
1-(Chloroacetyl)-4-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)piperazine hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C15H20Cl2N2O3. The compound includes elements such as carbon ©, hydrogen (H), chlorine (Cl), nitrogen (N), and oxygen (O). The exact spatial arrangement of these atoms defines the compound’s molecular structure. For a detailed view of the molecular structure, it’s recommended to use specialized software or databases that can generate a 3D model based on the molecular formula.Physical And Chemical Properties Analysis
The compound has a molecular weight of 310.78 and a molecular formula of C15H19ClN2O3 . It’s recommended to store this compound at room temperature . For more detailed physical and chemical properties, it’s recommended to refer to a comprehensive chemical database or the compound’s Material Safety Data Sheet (MSDS).Scientific Research Applications
Synthesis and Pharmacological Potential
Piperazine derivatives, including compounds structurally similar to 1-(Chloroacetyl)-4-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)piperazine hydrochloride, have been extensively studied for their pharmacological potential. A significant body of research demonstrates the diverse applications of these compounds in medicinal chemistry:
Synthesis and Antihypertensive Applications :
- An improved process for synthesizing N-(2,3-dihydrobenzo[1,4]dioxin-2carbonyl)piperazine, a compound structurally related to this compound, has been documented. This compound is a crucial intermediate in the preparation of the antihypertensive agent, Doxazosin, used in treating hypertension and benign prostate hyperplasia (BPH) (Ramesh, Reddy, & Reddy, 2006).
Human Acetylcholinesterase Inhibition :
- Piperazine derivatives have been identified as inhibitors of human acetylcholinesterase, a key target in treating Alzheimer's disease. These compounds bind at specific sites, indicating potential therapeutic applications in neurodegenerative disorders (Varadaraju et al., 2013).
Antimicrobial and Antifungal Properties :
- Certain piperazine derivatives have demonstrated significant antibacterial and antifungal activities, indicating their potential as antimicrobial agents. These findings highlight the structural versatility and therapeutic potential of piperazine-based compounds (Shroff et al., 2022).
Molecular Docking and Biological Evaluation :
- The interaction of piperazine derivatives with molecular targets has been studied through virtual screening and molecular docking. This research provides insights into the binding mechanisms and potential therapeutic applications of these compounds (Gein et al., 2013).
Antidepressant and Antianxiety Properties :
- Piperazine derivatives have been evaluated for their antidepressant and antianxiety activities. Some compounds significantly reduced immobility times and showed antianxiety activity, indicating their potential use in treating mood disorders (Kumar et al., 2017).
Luminescent Properties and Photo-induced Electron Transfer :
- Piperazine substituted naphthalimide compounds, structurally related to this compound, exhibit luminescent properties and photo-induced electron transfer, suggesting applications in materials science and photonic technologies (Gan et al., 2003).
properties
IUPAC Name |
2-chloro-1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)piperazin-1-yl]ethanone;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2O3.ClH/c16-10-15(19)18-5-3-17(4-6-18)11-12-1-2-13-14(9-12)21-8-7-20-13;/h1-2,9H,3-8,10-11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBVIOJKFTVCIMG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC3=C(C=C2)OCCO3)C(=O)CCl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20Cl2N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1177307-69-5 | |
Record name | Ethanone, 2-chloro-1-[4-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-1-piperazinyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1177307-69-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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